Acute Phase Proteins (APP)

Target Description

Acute Phase Proteins (APPs) are a class of proteins whose plasma concentrations increase (positive APPs) or decrease (negative APPs) in response to inflammation. Synthesized primarily by the liver, they play crucial roles in the innate immune response, host defense, and tissue repair. Common positive APPs include C-reactive protein (CRP), serum amyloid A (SAA), fibrinogen, and haptoglobin, serving as important biomarkers for detecting and monitoring inflammatory conditions, infections, and tissue injury.